Cas no 23275-46-9 (3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine)

• Product Name: 3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine
• CAS No: 23275-46-9
• MF: C₈H₆N₄O₃
• MW: 206.158240795135
• MDL: MFCD16764849
• CID: 1413676
• PubChem ID: 13865592
• Update Time: 2025-05-21

3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-(4-nitrophenyl)-
• EN300-99652
• CS-0265624
• AKOS011760303
• 23275-46-9
• Z991477760
• 3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine

• MDL： MFCD16764849
• Inchi： 1S/C8H6N4O3/c9-8-10-7(11-15-8)5-1-3-6(4-2-5)12(13)14/h1-4H,(H2,9,10,11)
• InChI Key： FOFQABCKMXDLGR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 206.04408
• Monoisotopic Mass: 206.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 108.08

Additional information on 3-(4-nitrophenyl)-1,2,4-oxadiazol-5-amine

3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine: A Comprehensive Overview

3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine, also known by its CAS registry number CAS 23275-46-9, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of the nitrophenyl group at the 4-position of the benzene ring introduces unique electronic and structural properties that make this compound highly versatile.

The synthesis of 3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine typically involves a condensation reaction between an amine and a carbonyl compound in the presence of an acid catalyst. This reaction pathway is well-documented in organic chemistry literature and has been optimized for high yields and purity. The resulting compound exhibits a strong absorption in the ultraviolet-visible spectrum due to the conjugation between the aromatic ring and the oxadiazole moiety. This property makes it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent studies have explored the use of CAS 23275-46-9 as a building block for constructing advanced materials with tailored electronic properties. For instance, researchers have incorporated this compound into polymer frameworks to enhance charge transport characteristics. These findings suggest that 3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine could play a pivotal role in the development of next-generation electronic materials with improved efficiency and stability.

In addition to its electronic applications, this compound has shown potential in biological systems. Preliminary assays indicate that it may exhibit moderate antibacterial activity against certain strains of bacteria. This property is attributed to its ability to disrupt cellular membranes and inhibit enzyme activity. However, further research is required to fully understand its mechanism of action and toxicity profile before it can be considered for therapeutic applications.

The structural versatility of 3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine also makes it an attractive candidate for use in sensor technologies. Its sensitivity to environmental changes such as pH levels and temperature enables it to function as a responsive element in chemical sensors. Recent advancements in nanotechnology have further expanded its applicability by integrating it into nanostructured platforms for enhanced sensitivity and selectivity.

In conclusion, CAS 23275-46-9, or 3-(4-Nitrophenyl)-1,2,4-Oxadiazol-5-Amine, is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool for researchers in fields ranging from materials science to biotechnology. As ongoing studies continue to uncover new functionalities and optimize its performance, this compound is poised to make significant contributions to both academic research and industrial innovation.